Di-trans,poly-cis-hexaprenyl diphosphate
Overview
Description
Ditrans,polycis-hexaprenyl diphosphate is a polymer.
Scientific Research Applications
Structural Insights and Enzyme Mechanism
The crystal structure of hexaprenyl diphosphate synthase from Micrococcus luteus reveals insights into the enzyme mechanism involved in the production of hexaprenyl diphosphate, a form of di-trans,poly-cis-hexaprenyl diphosphate. The heterodimeric nature of the enzyme, consisting of small and large subunits, plays a crucial role in product chain length regulation, highlighting the complex interaction between these subunits for enzyme function (Sasaki et al., 2010).
Biosynthesis Pathways
Research on Sulfolobus acidocaldarius, a thermoacidophilic archaeon, has shed light on the cis-polyprenyl diphosphate synthases involved in the biosynthesis of the glycosyl carrier lipid. This study helps to understand the biosynthesis pathways in archaea and their differences from other organisms (Hemmi et al., 2001).
Role in Protein Glycosylation and Rubber Synthesis
The review on cis-prenyltransferases (cis-PTs) illuminates their role across all domains of life, emphasizing their importance in protein glycosylation and rubber synthesis. The paper discusses the classification, function, and evolution of cis-PTs, providing a comprehensive overview of their significance in biological processes (Grabińska et al., 2016).
Enzyme Substrate Specificities
The study of various prenyl chain elongating enzymes, including hexaprenyl diphosphate synthase, highlights their substrate specificities and the potential for developing synthetic methods for biologically active compounds. This research contributes to our understanding of enzyme catalysis and its application in synthetic biology (Nagaki et al., 2004).
properties
Product Name |
Di-trans,poly-cis-hexaprenyl diphosphate |
|---|---|
Molecular Formula |
C30H52O7P2 |
Molecular Weight |
586.7 g/mol |
IUPAC Name |
[(2Z,6Z,10Z,14E,18E)-3,7,11,15,19,23-hexamethyltetracosa-2,6,10,14,18,22-hexaenyl] phosphono hydrogen phosphate |
InChI |
InChI=1S/C30H52O7P2/c1-25(2)13-8-14-26(3)15-9-16-27(4)17-10-18-28(5)19-11-20-29(6)21-12-22-30(7)23-24-36-39(34,35)37-38(31,32)33/h13,15,17,19,21,23H,8-12,14,16,18,20,22,24H2,1-7H3,(H,34,35)(H2,31,32,33)/b26-15+,27-17+,28-19-,29-21-,30-23- |
InChI Key |
NGFSMHKFTZROKJ-SLKMIFNPSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/CC/C(=C\CC/C(=C\CC/C(=C\COP(=O)(O)OP(=O)(O)O)/C)/C)/C)/C)/C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCOP(=O)(O)OP(=O)(O)O)C)C)C)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[4-(5-Chloro-2-cyclopentyloxyanilino)-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]amino]ethanol](/img/structure/B1265017.png)
![3-[(4-Hydroxypiperidin-1-yl)methyl]benzonitrile](/img/structure/B1265019.png)
